• Amifostine Trihydrate
    • Cat. No.:
    • B000245
    • CAS No.:
    • 112901-68-5
    • Molecular Formula:
    • C5H21N2O6PS
    • Molecular Weight:
    • 268.27 g/mol
    Description
    Amifostine is the trihydrate form of a phosphorylated aminosulfhydryl compound. After dephosphorylation of amifostine by alkaline phosphatase to an active free sulfhydryl (thiol) metabolite, the thiol metabolite...
  • Aminopterin
    • Cat. No.:
    • B017811
    • CAS No.:
    • 54-62-6
    • Molecular Formula:
    • C19H20N8O5
    • Molecular Weight:
    • 440.4 g/mol
    Description
    Aminopterin can cause developmental toxicity and female reproductive toxicity according to an independent committee of scientific and health experts.
    Clusters of yellow needles. Used as a rodenticide, medicin...
  • Amisulpride
    • Cat. No.:
    • B195569
    • CAS No.:
    • 71675-85-9
    • Molecular Formula:
    • C17H27N3O4S
    • Molecular Weight:
    • 369.5 g/mol
    Description
    Amisulpride is a member of the class of benzamides resulting from the formal condensation of the carboxy group of 4-amino-5-(ethylsulfonyl)-2-methoxybenzoic acid with the primary amino group of 2-(aminomethyl)-1...
  • p-Aminohippuric acid
    • Cat. No.:
    • B1664885
    • CAS No.:
    • 61-78-9
    • Molecular Formula:
    • C9H10N2O3
    • Molecular Weight:
    • 194.19 g/mol
    Description
    P-aminohippuric acid is an N-acylglycine that is the 4-amino derivative of hippuric acid;  used as a diagnostic agent in the measurement of renal plasma flow. It has a role as a Daphnia magna metabolite. It...
  • 5-Aminoimidazole-4-carboxamide
    • Cat. No.:
    • B1664886
    • CAS No.:
    • 360-97-4
    • Molecular Formula:
    • C4H6N4O
    • Molecular Weight:
    • 126.12 g/mol
    Description
    5-aminoimidazole-4-carboxamide is an aminoimidazole in which the amino group is at C-5 with a carboxamido group at C-4. It has a role as a mouse metabolite. It is an aminoimidazole and a monocarboxylic acid amid...
  • 6-Aminocaproic acid
    • Cat. No.:
    • B1665357
    • CAS No.:
    • 60-32-2
    • Molecular Formula:
    • C6H13NO2
    • Molecular Weight:
    • 131.17 g/mol
    Description
    6-aminohexanoic acid is an epsilon-amino acid comprising hexanoic acid carrying an amino substituent at position C-6. Used to control postoperative bleeding, and to treat overdose effects of the thrombolytic age...
  • Amiodarone Hydrochloride
    • Cat. No.:
    • B1665365
    • CAS No.:
    • 19774-82-4
    • Molecular Formula:
    • C25H30ClI2NO3
    • Molecular Weight:
    • 681.8 g/mol
    Description
    Amiodarone Hydrochloride can cause developmental toxicity, female reproductive toxicity and male reproductive toxicity according to state or federal government labeling requirements.
    Amiodarone hydrochloride ...
  • Amiloride Hydrochloride
    • Cat. No.:
    • B1667097
    • CAS No.:
    • 17440-83-4
    • Molecular Formula:
    • C6H13Cl2N7O3
    • Molecular Weight:
    • 302.12 g/mol
    Description
    Amiloride hydrochloride appears as crystalline solid or very light yellow powder. (NTP, 1992)
    Amiloride hydrochloride dihydrate is a hydrate that is the dihydrate of amiloride hydrochloride. It has a role as ...
  • 4-Aminobenzoic Acid
    • Cat. No.:
    • B1667099
    • CAS No.:
    • 150-13-0
    • Molecular Formula:
    • C7H7NO2
    • Molecular Weight:
    • 137.14 g/mol
    Description
    P-aminobenzoic acid appears as colorless crystals that discolor on exposure to light and air. (NTP, 1992)
    4-aminobenzoic acid is an aminobenzoic acid in which the amino group is para to the carboxy group. It ...
  • 4-Aminosalicylic Acid
    • Cat. No.:
    • B1667114
    • CAS No.:
    • 65-49-6
    • Molecular Formula:
    • C7H7NO3
    • Molecular Weight:
    • 153.14 g/mol
    Description
    4-aminosalicylic acid is an aminobenzoic acid that is salicylic acid substituted by an amino group at position 4. It has a role as an antitubercular agent. It is an aminobenzoic acid and a member of phenols. It ...
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